6-[5-[1-(4-Fluorophenyl)cyclopropanecarbonyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[5-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C20H21FN4O3/c21-15-3-1-14(2-4-15)20(5-6-20)18(27)25-10-12-8-24(9-13(12)11-25)16-7-17(26)23-19(28)22-16/h1-4,7,12-13H,5-6,8-11H2,(H2,22,23,26,28)
• InChI Key: PFVWXJMETARNKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)N3CC4CN(CC4C3)C5=CC(=O)NC(=O)N5
• Molecular Formula: C20H21FN4O3
• Molecular Weight: 384.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyrrole ring, which is a five-membered ring with one nitrogen atom. The presence of these heterocyclic rings suggests that the compound may have biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine and pyrrole rings, the introduction of the fluorophenyl group, and the formation of the cyclopropane ring. Without specific information on the synthesis of this compound, it’s difficult to provide more details.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic rings, the fluorophenyl group, and the cyclopropane ring would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the heterocyclic rings, the fluorophenyl group, and the cyclopropane ring. The nitrogen atoms in the rings, for example, could act as nucleophiles in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase the compound’s stability and electronegativity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

The study of complex organic molecules like this one is an active area of research in chemistry and pharmacology. Future research could explore the synthesis of this compound, its reactivity, its potential biological activity, and its safety profile.